6,7-Dimethoxy-2,3,4,4a,5,10-hexahydrobenzo[g]quinoline hydrochloride

• Molecular Formula: C15H20ClNO2
• Molecular Weight: 281.78 g/mol
• IUPAC Name: 6,7-dimethoxy-2,3,4,4a,5,10-hexahydrobenzo[g]quinoline;hydrochloride
• InChI: InChI=1S/C15H19NO2.ClH/c1-17-14-6-5-10-9-13-11(4-3-7-16-13)8-12(10)15(14)18-2;/h5-6,11H,3-4,7-9H2,1-2H3;1H
• InChI Key: NISUIDMYPHRYFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(CC3=NCCCC3C2)C=C1)OC.Cl

Description

6,7-Dimethoxy-2,3,4,4a,5,10-hexahydrobenzo[g]quinoline hydrochloride is a useful research compound. Its molecular formula is C15H20ClNO2 and its molecular weight is 281.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 8 (1.52 g from the previous step) was dissolved in MeOH (20 mL). 37% HCl (3.5 mL) was added, and the mixture was refluxed for 4 h. The volatiles were removed in vacuo, using toluene to azeotropically remove the water. This provided impure compound 9 (0.89 g) as an yellow oil.